Cas no 2361964-39-6 (3-(S-Methylsulfonimidoyl)benzonitrile)

• Product Name: 3-(S-Methylsulfonimidoyl)benzonitrile
• CAS No: 2361964-39-6
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 6627060
• PubChem ID: 146013234
• Update Time: 2025-06-14

3-(S-Methylsulfonimidoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(S-Methylsulfonimidoyl)benzonitrile
• 2361964-39-6
• G75749

• Inchi： 1S/C8H8N2OS/c1-12(10,11)8-4-2-3-7(5-8)6-9/h2-5,10H,1H3
• InChI Key： HSXXNUMDJCTAEA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C#N)C=1)(=N)=O

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 310.5±44.0 °C(Predicted)

Additional information on 3-(S-Methylsulfonimidoyl)benzonitrile

Research Brief on 3-(S-Methylsulfonimidoyl)benzonitrile (CAS: 2361964-39-6) in Chemical Biology and Pharmaceutical Applications

3-(S-Methylsulfonimidoyl)benzonitrile (CAS: 2361964-39-6) is a sulfoximine-based compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Sulfoximines, characterized by a sulfur-nitrogen double bond, have emerged as valuable motifs in drug discovery, offering enhanced metabolic stability and binding affinity compared to traditional sulfones or sulfonamides. This compound, in particular, has been investigated for its potential as a versatile building block in medicinal chemistry and as a modulator of biological targets.

Recent studies have focused on the synthetic accessibility and functionalization of 3-(S-Methylsulfonimidoyl)benzonitrile, leveraging its benzonitrile moiety for further derivatization. The compound's stability under physiological conditions and its ability to participate in hydrogen bonding interactions make it an attractive candidate for the development of kinase inhibitors and other small-molecule therapeutics. Computational docking studies suggest that the sulfoximine group can form specific interactions with amino acid residues in active sites, potentially improving selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3-(S-Methylsulfonimidoyl)benzonitrile as a precursor for the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The compound was modified to introduce additional pharmacophores, resulting in derivatives with improved potency against resistant mutations. The study reported IC50 values in the low nanomolar range for certain derivatives, highlighting the compound's potential in addressing drug-resistant cancers.

Another area of investigation has been the compound's role in PROTAC (Proteolysis Targeting Chimera) development. The benzonitrile group serves as an effective linker attachment point, while the sulfoximine moiety contributes to proteasome recruitment. Early-stage research indicates that conjugates of 3-(S-Methylsulfonimidoyl)benzonitrile show promising degradation efficiency for target proteins, with enhanced pharmacokinetic profiles compared to traditional PROTAC linkers.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, preliminary in vitro studies have demonstrated favorable metabolic stability for 3-(S-Methylsulfonimidoyl)benzonitrile derivatives. The sulfoximine group appears to resist oxidative metabolism better than analogous sulfone compounds, potentially leading to improved half-lives in vivo. However, further preclinical studies are needed to fully characterize the toxicological profile of this compound class.

The pharmaceutical industry has shown growing interest in 3-(S-Methylsulfonimidoyl)benzonitrile, with several patent applications filed in 2022-2023 covering its use in various therapeutic areas. These include applications in inflammation, oncology, and neurodegenerative diseases. The compound's versatility as a synthetic intermediate continues to drive innovation in lead optimization strategies.

Future research directions for 3-(S-Methylsulfonimidoyl)benzonitrile include exploration of its chiral properties (as the sulfoximine center is stereogenic) for enantioselective synthesis of bioactive molecules, as well as investigation of its potential in covalent inhibitor design. The compound represents an important addition to the medicinal chemist's toolbox, offering new opportunities for addressing challenging drug targets.